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Abstract
Ethyl 7-methyl-4-oxooctanoate is a β-keto ester of interest in synthetic organic chemistry.

This guide provides a comprehensive overview of its chemical properties, including its

structure, molecular characteristics, and spectroscopic profile. Drawing upon established

principles of β-keto ester reactivity, we will explore plausible synthetic routes and characteristic

reactions. Furthermore, this document will touch upon the potential, albeit currently

underexplored, applications of this compound in research and drug development, offering

insights into its utility as a chemical building block.

Introduction: The Significance of β-Keto Esters
β-Keto esters are a pivotal class of organic compounds characterized by a ketone functional

group at the β-position relative to an ester group. This unique 1,3-dicarbonyl arrangement

confers a distinct reactivity profile, making them exceptionally versatile intermediates in organic
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synthesis.[1] The acidic nature of the α-hydrogen, nestled between the two carbonyl groups,

facilitates the formation of a stable enolate, a potent nucleophile for a wide array of carbon-

carbon bond-forming reactions.[2][3] This inherent reactivity has cemented the role of β-keto

esters as foundational building blocks in the synthesis of complex molecules, including natural

products and pharmaceutical agents.[4] Ethyl 7-methyl-4-oxooctanoate, as a member of this

class, embodies this synthetic potential.

Molecular and Physicochemical Profile of Ethyl 7-
methyl-4-oxooctanoate
A thorough understanding of a molecule's fundamental properties is paramount for its effective

application in a research and development setting. This section delineates the key structural

and computed physicochemical parameters of Ethyl 7-methyl-4-oxooctanoate.

Chemical Structure and Identifiers
The molecular structure of Ethyl 7-methyl-4-oxooctanoate is presented below, illustrating the

characteristic β-keto ester moiety and the appended alkyl chain.

Caption: 2D Structure of Ethyl 7-methyl-4-oxooctanoate

Table 1: Chemical Identifiers for Ethyl 7-methyl-4-oxooctanoate

Identifier Value

IUPAC Name ethyl 7-methyl-4-oxooctanoate

CAS Number 57753-64-7[5]

Molecular Formula C₁₁H₂₀O₃[5]

SMILES CCOC(=O)CCC(=O)CCC(C)C[5]

InChIKey UJOCRHTYFPNWKW-UHFFFAOYSA-N[5]

Physicochemical Properties
While experimentally determined physical properties such as boiling and melting points are not

readily available in the literature, computational models provide valuable estimates.
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Table 2: Computed Physicochemical Properties of Ethyl 7-methyl-4-oxooctanoate

Property Value Source

Molecular Weight 200.27 g/mol PubChem[5]

XLogP3 1.7 PubChem[5]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 7 ChemScene

Topological Polar Surface Area 43.4 Å² PubChem[5]

Spectroscopic Characterization
Spectroscopic data is indispensable for the structural elucidation and purity assessment of a

chemical compound. While full spectral data for Ethyl 7-methyl-4-oxooctanoate are not

publicly available, the expected spectral features can be inferred from its structure and the

known characteristics of β-keto esters.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be complex. Key signals would include a

triplet corresponding to the methyl protons of the ethyl ester group and a quartet for the

adjacent methylene protons. The protons on the α-carbon (C5) and the methylene groups at

C2, C3, C6, and C8 would appear as multiplets in the aliphatic region. The methine proton at

C7 and the terminal methyl groups at C9 would also produce characteristic signals.

¹³C NMR: The carbon NMR spectrum would show 11 distinct signals corresponding to each

carbon atom in the molecule. The carbonyl carbons of the ester and ketone (C4 and C7)

would be the most downfield shifted signals. The carbon of the ethoxy group (O-CH₂) would

also be found at a characteristic downfield shift. The remaining aliphatic carbons would

appear at higher field strengths.

Infrared (IR) Spectroscopy
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The IR spectrum of Ethyl 7-methyl-4-oxooctanoate would be characterized by strong

absorption bands corresponding to the two carbonyl groups. The ester carbonyl (C=O) stretch

is typically observed in the range of 1750-1735 cm⁻¹, while the ketone carbonyl stretch appears

at a slightly lower wavenumber, around 1725-1705 cm⁻¹.[6][7] The presence of both of these

strong absorptions would be a key diagnostic feature. Additionally, C-H stretching vibrations

from the alkyl chain would be observed around 2960-2850 cm⁻¹.

Mass Spectrometry (MS)
In mass spectrometry, Ethyl 7-methyl-4-oxooctanoate would exhibit a molecular ion peak

corresponding to its molecular weight (200.27 g/mol ). The fragmentation pattern would likely

involve the characteristic cleavage of the ester and keto functionalities, providing further

structural information.

Synthesis and Reactivity
As a β-keto ester, the synthesis and reactivity of Ethyl 7-methyl-4-oxooctanoate can be

predicted based on well-established organic chemistry principles.

Proposed Synthesis: The Claisen Condensation
A plausible and widely used method for the synthesis of β-keto esters is the Claisen

condensation.[1] A potential synthetic route to Ethyl 7-methyl-4-oxooctanoate could involve

the reaction of ethyl 4-methylpentanoate with ethyl acetate in the presence of a strong base

such as sodium ethoxide.
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Reactants

Reagents & Conditions

Product

Ethyl 4-methylpentanoate

Ethyl 7-methyl-4-oxooctanoate

Ethyl acetate

1. Sodium ethoxide (NaOEt)

Base

2. Acidic workup (e.g., H₃O⁺)

Quench

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fiveable.me [fiveable.me]

2. pdf.benchchem.com [pdf.benchchem.com]

3. Video: Alkylation of β-Ketoester Enolates: Acetoacetic Ester Synthesis [jove.com]

4. US20020102671A1 - Synthesis of B-keto esters - Google Patents [patents.google.com]

5. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-
chemistry.org]

6. infrared spectrum of ethyl methanoate C3H6O2 HCOOCH2CH3 prominent wavenumbers
cm-1 detecting ester functional groups present finger print for identification of ethyl formate
image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15465432/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ethyl-7-methyl-4-oxooctanoate
https://www.benchchem.com/product/b15465432?utm_src=pdf-custom-synthesis#bc-rfq
https://fiveable.me/organic-chemistry-ii/key-terms/b-keto-esters
https://pdf.benchchem.com/1581/A_Comparative_Analysis_of_the_Reactivity_of_Beta_Keto_Esters_and_Gamma_Keto_Esters.pdf
https://www.jove.com/science-education/v/13074/alkylation-of-ketoester-enolates-acetoacetic-ester-synthesis
https://patents.google.com/patent/US20020102671A1/en
https://www.organic-chemistry.org/synthesis/C1C/carboxyls/b-keto.shtm
https://www.organic-chemistry.org/synthesis/C1C/carboxyls/b-keto.shtm
https://docbrown.info/page06/spectra2/ethyl-methanoate-ir.htm
https://docbrown.info/page06/spectra2/ethyl-methanoate-ir.htm
https://docbrown.info/page06/spectra2/ethyl-methanoate-ir.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. megalecture.com [megalecture.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 7-methyl-4-
oxooctanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15465432/docs#an-in-depth-technical-guide-to-ethyl-
7-methyl-4-oxooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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